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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the inter-laboratory comparison of sodium

hydroxide (NaOH) solution standardization, a critical process for ensuring accuracy and

consistency in chemical analysis. Due to its hygroscopic nature and reactivity with atmospheric

carbon dioxide, the exact concentration of a prepared NaOH solution can be uncertain and

change over time.[1][2] Standardization against a primary standard is therefore essential for

reliable and reproducible results in applications such as titrations and other quantitative assays.

[3][4]

An inter-laboratory comparison, also known as a proficiency test, is a valuable method for

evaluating the performance of different laboratories in carrying out this standardization. By

comparing the results obtained by multiple laboratories on a homogenous sample, it is possible

to assess the reproducibility of the standardization method and identify potential sources of

error or bias.

Data Presentation: Inter-laboratory Standardization of a
~0.1 M NaOH Solution
The following table summarizes hypothetical data from an inter-laboratory study designed to

determine the concentration of a sodium hydroxide solution. Ten laboratories participated in the

study, each performing three replicate titrations using potassium hydrogen phthalate (KHP) as

the primary standard.
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Laboratory
Replicate 1
(M)

Replicate 2
(M)

Replicate 3
(M)

Mean (M)
Standard
Deviation
(M)

Lab 1 0.1002 0.1001 0.1003 0.1002 0.0001

Lab 2 0.0998 0.0999 0.0997 0.0998 0.0001

Lab 3 0.1005 0.1006 0.1004 0.1005 0.0001

Lab 4 0.1010 0.1008 0.1009 0.1009 0.0001

Lab 5 0.0995 0.0996 0.0995 0.0995 0.0001

Lab 6 0.1003 0.1001 0.1002 0.1002 0.0001

Lab 7 0.1012 0.1013 0.1011 0.1012 0.0001

Lab 8 0.0999 0.1000 0.0998 0.0999 0.0001

Lab 9 0.1007 0.1006 0.1008 0.1007 0.0001

Lab 10 0.1000 0.1001 0.1000 0.1000 0.0001

Summary Statistics of the Inter-laboratory Comparison

Statistic Value (M)

Overall Mean 0.1003

Overall Standard Deviation 0.0005

Repeatability Standard Deviation (sr) 0.0001

Reproducibility Standard Deviation (sR) 0.0005

Experimental Protocols
The following is a detailed methodology for the standardization of a sodium hydroxide solution

using potassium hydrogen phthalate (KHP) as the primary standard. This protocol is

representative of the methods used in the inter-laboratory comparison.
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Preparation of ~0.1 M Sodium Hydroxide Solution
Boil and Cool Deionized Water: To minimize dissolved carbon dioxide, boil approximately 1 L

of deionized water for 5-10 minutes. Allow it to cool to room temperature, protecting it from

atmospheric CO2 exposure (e.g., with a loose-fitting stopper).

Weigh Sodium Hydroxide: As NaOH is hygroscopic, it should be weighed rapidly.[2][4] Weigh

approximately 4.0 g of solid NaOH pellets.

Dissolve NaOH: Carefully add the NaOH pellets to a 1 L volumetric flask containing about

500 mL of the boiled, cooled deionized water. Swirl gently to dissolve.

Dilute to Volume: Once the NaOH has completely dissolved and the solution has cooled to

room temperature, dilute to the 1 L mark with the boiled, cooled deionized water. Stopper the

flask and invert it several times to ensure the solution is homogeneous.

Storage: Store the NaOH solution in a well-sealed, chemically resistant bottle (e.g.,

polyethylene) to protect it from atmospheric CO2.

Standardization with Potassium Hydrogen Phthalate
(KHP)
Potassium hydrogen phthalate (KHC₈H₄O₄) is a commonly used primary standard for acid-

base titrations due to its high purity, stability, and non-hygroscopic nature.[2]

Dry the Primary Standard: Dry a sample of analytical grade KHP at 110-120°C for at least 2

hours and cool in a desiccator.

Weigh KHP Samples: Accurately weigh three separate portions of the dried KHP, each

between 0.4 g and 0.6 g, into 250 mL Erlenmeyer flasks.[4] Record the exact mass of each

sample to four decimal places.

Dissolve KHP: To each flask, add approximately 50 mL of deionized water and swirl to

dissolve the KHP completely.

Add Indicator: Add 2-3 drops of phenolphthalein indicator to each flask.
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Prepare the Burette: Rinse a 50 mL burette with a small amount of the ~0.1 M NaOH solution

and then fill the burette with the solution, ensuring there are no air bubbles in the tip. Record

the initial volume to the nearest 0.01 mL.

Titrate: Slowly add the NaOH solution from the burette to the KHP solution in the Erlenmeyer

flask while continuously swirling the flask.

Endpoint Determination: The endpoint is reached when the first faint but persistent pink color

appears.[5] This color should persist for at least 30 seconds. Record the final volume from

the burette to the nearest 0.01 mL.

Repeat: Repeat the titration with the other two KHP samples. The volumes of NaOH used for

the three titrations should agree within a reasonable precision (e.g., ±0.1 mL).

Calculation of Sodium Hydroxide Concentration
The molarity of the NaOH solution is calculated for each replicate using the following formula:

Molarity of NaOH = (mass of KHP (g)) / (molar mass of KHP ( g/mol ) * volume of NaOH (L))

The molar mass of KHP (KHC₈H₄O₄) is 204.22 g/mol .

Mandatory Visualization
The following diagram illustrates the workflow of an inter-laboratory comparison for the

standardization of a sodium hydroxide solution.
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Phase 1: Preparation and Distribution

Phase 2: Laboratory Analysis

Phase 3: Data Evaluation and Reporting
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Caption: Workflow of an inter-laboratory comparison for NaOH standardization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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